Cas no 1111260-46-8 (3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine)

• Product Name: 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine
• CAS No: 1111260-46-8
• MF: C₂₃H₂₂N₄O₄S
• MW: 450.510183811188
• CID: 5386821
• Update Time: 2025-11-06

3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[[[3-(2,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-6-(4-ethoxyphenyl)pyridazine
• 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine

• Inchi： 1S/C23H22N4O4S/c1-4-30-16-7-5-15(6-8-16)19-11-12-22(26-25-19)32-14-21-24-23(27-31-21)18-10-9-17(28-2)13-20(18)29-3/h5-13H,4,14H2,1-3H3
• InChI Key： FIIJCHPRNNZIOH-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=C(OC)C=C3OC)N=2)=NN=C(C2=CC=C(OCC)C=C2)C=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 683.3±65.0 °C(Predicted)
• pka: 1.11±0.10(Predicted)

Additional information on 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine

Introduction to 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine (CAS No. 1111260-46-8)

3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine, with the CAS number 1111260-46-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and features a unique structural arrangement that includes a sulfanyl group and an oxadiazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine is characterized by a central pyridazine ring substituted with a sulfanyl group attached to a methyl group. This methyl group is further functionalized with an oxadiazole ring, which itself is linked to a 2,4-dimethoxyphenyl moiety. Additionally, the pyridazine ring is substituted at the 6-position with a 4-ethoxyphenyl group. This intricate structure provides a foundation for exploring its biological activities and potential therapeutic applications.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, the compound demonstrated significant antiproliferative activity against various cancer cell lines. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest. These findings indicate that 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine could be a valuable lead compound for developing new anticancer agents.

The pharmacokinetic properties of this compound have also been investigated. Studies have shown that it has favorable oral bioavailability and good plasma stability. These characteristics are crucial for its potential use as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in preliminary toxicity studies, further supporting its safety profile.

In terms of synthetic methodology, the preparation of 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine involves several steps. The synthesis typically starts with the formation of the oxadiazole ring from a suitable starting material such as an acid hydrazide and an acid chloride. The resulting oxadiazole is then coupled with a sulfanyl-containing intermediate to form the desired sulfanyl-substituted oxadiazole. Finally, this intermediate is reacted with a 6-substituted pyridazine derivative to yield the final product.

The unique structural features of 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine have also been explored for their potential in drug delivery systems. Research has shown that the compound can be effectively encapsulated in nanoparticles or liposomes to enhance its bioavailability and target specificity. This approach could potentially improve its therapeutic efficacy and reduce side effects.

In conclusion, 3-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine (CAS No. 1111260-46-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiproliferative properties make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and optimize its use as a therapeutic agent.